Cas no 2680887-63-0 (benzyl N-(3-cyanophenyl)-N-cyclobutylcarbamate)

• Product Name: benzyl N-(3-cyanophenyl)-N-cyclobutylcarbamate
• CAS No: 2680887-63-0
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 6551310
• PubChem ID: 165924971
• Update Time: 2025-11-06

benzyl N-(3-cyanophenyl)-N-cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680887-63-0
• EN300-28291499
• benzyl N-(3-cyanophenyl)-N-cyclobutylcarbamate

• Inchi： 1S/C19H18N2O2/c20-13-16-8-4-11-18(12-16)21(17-9-5-10-17)19(22)23-14-15-6-2-1-3-7-15/h1-4,6-8,11-12,17H,5,9-10,14H2
• InChI Key： RYYLGVBYZNDNLA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CC=C(C#N)C=1)C1CCC1)=O

Computed Properties

• Exact Mass: 306.136827821g/mol
• Monoisotopic Mass: 306.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53.3Ų

Additional information on benzyl N-(3-cyanophenyl)-N-cyclobutylcarbamate

Comprehensive Overview of Benzyl N-(3-cyanophenyl)-N-cyclobutylcarbamate (CAS No. 2680887-63-0)

Benzyl N-(3-cyanophenyl)-N-cyclobutylcarbamate (CAS No. 2680887-63-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This carbamate derivative combines a benzyl group, a 3-cyanophenyl moiety, and a cyclobutyl ring, making it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its role in modulating biological targets, particularly in the context of kinase inhibition and enzyme regulation.

The compound's molecular structure, characterized by the presence of a carbamate linkage, offers stability and bioavailability, which are critical for therapeutic agents. Recent studies highlight its potential in addressing neurodegenerative diseases and inflammatory disorders, aligning with current trends in precision medicine. Its 3-cyanophenyl group is particularly noteworthy, as nitrile-containing compounds are often associated with enhanced binding affinity and metabolic resistance, key factors in modern drug design.

In the realm of synthetic chemistry, Benzyl N-(3-cyanophenyl)-N-cyclobutylcarbamate serves as a valuable building block for constructing complex molecules. Its cyclobutyl ring introduces steric constraints that can influence conformational dynamics, a property leveraged in the development of small-molecule therapeutics. The compound's CAS registry number (2680887-63-0) ensures precise identification in global databases, facilitating collaborative research and regulatory compliance.

From an industrial perspective, the demand for high-purity carbamate derivatives like this compound is rising, driven by advancements in green chemistry and sustainable synthesis. Researchers are optimizing routes to minimize waste and energy consumption, reflecting broader societal concerns about environmental impact. This aligns with frequent search queries such as "eco-friendly synthesis of carbamates" and "applications of nitrile compounds in medicine."

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize Benzyl N-(3-cyanophenyl)-N-cyclobutylcarbamate, ensuring reproducibility in academic and industrial settings. The compound's stability under various pH conditions also makes it a candidate for formulation studies, another hot topic in pharmaceutical development.

In summary, Benzyl N-(3-cyanophenyl)-N-cyclobutylcarbamate (CAS No. 2680887-63-0) represents a convergence of innovation in drug discovery and sustainable chemistry. Its multifaceted applications—from kinase inhibitors to material science intermediates—underscore its relevance in contemporary research. As scientists continue to explore its properties, this compound is poised to play a pivotal role in addressing unmet medical and industrial needs.